Cas no 1805645-45-7 (Methyl 4-cyano-3-difluoromethoxy-2-methoxyphenylacetate)

• Product Name: Methyl 4-cyano-3-difluoromethoxy-2-methoxyphenylacetate
• CAS No: 1805645-45-7
• MF: C₁₂H₁₁F₂NO₄
• MW: 271.21685051918
• CID: 4988567
• Update Time: 2025-10-30

Methyl 4-cyano-3-difluoromethoxy-2-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-difluoromethoxy-2-methoxyphenylacetate

• Inchi： 1S/C12H11F2NO4/c1-17-9(16)5-7-3-4-8(6-15)11(10(7)18-2)19-12(13)14/h3-4,12H,5H2,1-2H3
• InChI Key： FJPLSQIZRUKBLH-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C=CC(CC(=O)OC)=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 2.3
• Topological Polar Surface Area: 68.6

Additional information on Methyl 4-cyano-3-difluoromethoxy-2-methoxyphenylacetate

Recent Advances in the Study of Methyl 4-cyano-3-difluoromethoxy-2-methoxyphenylacetate (CAS: 1805645-45-7)

Methyl 4-cyano-3-difluoromethoxy-2-methoxyphenylacetate (CAS: 1805645-45-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anti-cancer drugs. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structural features, including the difluoromethoxy and cyano groups, contribute to its reactivity and biological activity. Recent synthetic approaches have optimized the production of Methyl 4-cyano-3-difluoromethoxy-2-methoxyphenylacetate, achieving higher yields and purity levels. These advancements are crucial for scaling up production and facilitating further pharmacological studies.

In vitro studies have demonstrated that Methyl 4-cyano-3-difluoromethoxy-2-methoxyphenylacetate exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for developing new non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Additionally, preliminary investigations into the compound's anti-cancer properties have revealed its ability to induce apoptosis in certain cancer cell lines. Mechanistic studies indicate that it may interfere with key signaling pathways, such as the PI3K/Akt/mTOR pathway, which is often dysregulated in cancer. These results underscore the need for further research to explore its full therapeutic potential and optimize its pharmacokinetic properties.

In conclusion, Methyl 4-cyano-3-difluoromethoxy-2-methoxyphenylacetate (CAS: 1805645-45-7) represents a promising candidate for drug development, with applications in both anti-inflammatory and anti-cancer therapies. Ongoing research efforts are focused on elucidating its mechanism of action, improving its synthetic routes, and evaluating its safety and efficacy in preclinical models. The insights gained from these studies will be instrumental in advancing this compound toward clinical trials and eventual therapeutic use.